Cas no 75444-64-3 (Flumeridone)

• Product Name: Flumeridone
• CAS No: 75444-64-3
• MF: C₂₂H₂₃ClFN₅O₂
• MW: 443.901726961136
• CID: 566121
• Update Time: 2025-07-14

Flumeridone Chemical and Physical Properties

Names and Identifiers

• 2H-Benzimidazol-2-one,1-[3-[4-(5-chloro-2,3-dihydro-2-oxo-1H-benzimidazol-1-yl)-1-piperidinyl]propyl]-5-fluoro-1,3-dihydro-
• 3-[3-[4-(5-chloro-2-oxo-3H-benzimidazol-1-yl)piperidin-1-yl]propyl]-6-fluoro-1H-benzimidazol-2-one
• 5-chloro-1-{1-[3-(5-fluoro-2-oxo-2,3-dihydro-1h-benzimidazol-1-yl)propyl]piperidin-4-yl}-1,3-dihydro-2h-benzimidazol-2-one
• 5-chloro-1-{1-[3-(5-fluoro-2-oxo-2,3-dihydro-benzoimidazol-1-yl)-propyl]-piperidin-4-yl}-1,3-dihydro-benzoimidazol-2-one
• Flumeridona
• Flumeridone
• Flumeridonum

• Inchi： 1S/C22H23ClFN5O2/c23-14-2-4-20-17(12-14)26-22(31)29(20)16-6-10-27(11-7-16)8-1-9-28-19-5-3-15(24)13-18(19)25-21(28)30/h2-5,12-13,16H,1,6-11H2,(H,25,30)(H,26,31)
• InChI Key： CNBMQDMRPDUMDK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(N2C1CCN(CCCN2C(NC3C=C(C=CC2=3)F)=O)CC1)=O

Computed Properties

• Exact Mass: 443.15200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• PSA: 78.82000
• LogP: 3.43020

Additional information on Flumeridone

Flumeridone (CAS No. 75444-64-3): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Flumeridone, chemically identified by the compound code CAS No. 75444-64-3, represents a significant advancement in the realm of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique molecular structure and multifaceted applications in both academic studies and clinical trials. The exploration of Flumeridone's properties, mechanisms of action, and recent breakthroughs in its utilization underscores its pivotal role in contemporary medicinal chemistry.

The molecular framework of Flumeridone is characterized by its distinct chemical composition, which contributes to its remarkable efficacy in various biological systems. As a synthetic derivative, it exhibits properties that make it particularly valuable in the development of novel therapeutic agents. Recent studies have highlighted its potential in modulating cellular processes, which has opened new avenues for research in pharmacology and drug design.

In the context of modern pharmaceutical research, Flumeridone has been extensively studied for its ability to interact with specific biological targets. These interactions are crucial for understanding how the compound exerts its effects at the molecular level. The latest research indicates that Flumeridone can influence key pathways involved in inflammation, neuroprotection, and metabolic regulation. Such findings have positioned it as a promising candidate for further clinical development.

One of the most intriguing aspects of Flumeridone is its role in neuroprotective therapies. Emerging evidence suggests that it may help mitigate neurodegenerative processes by attenuating oxidative stress and inhibiting inflammatory responses. These mechanisms are particularly relevant in the study of conditions such as Alzheimer's disease and Parkinson's disease, where neuroinflammation plays a significant role. The ability of Flumeridone to cross the blood-brain barrier further enhances its potential as a therapeutic agent for central nervous system disorders.

The pharmacokinetic profile of Flumeridone is another area of intense interest. Studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. This aspect is critical for drug development, as it ensures consistent bioavailability and reduces dosing frequency. Additionally, preliminary toxicological assessments have shown that Flumeridone is well-tolerated at therapeutic doses, although further long-term studies are necessary to fully evaluate its safety profile.

Recent advancements in computational chemistry have also contributed to the deeper understanding of Flumeridone's interactions with biological targets. Molecular docking simulations and structure-activity relationship (SAR) studies have provided valuable insights into how Flumeridone binds to its receptors and modulates cellular signaling pathways. These computational approaches complement experimental data and accelerate the drug discovery process, enabling researchers to design more effective derivatives with enhanced therapeutic potential.

The clinical applications of Flumeridone are still under investigation, but preliminary results from ongoing trials are promising. In particular, its potential use in managing chronic inflammatory conditions has been highlighted. By targeting specific inflammatory mediators, Flumeridone may offer a novel approach to treating diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its anti-proliferative effects have sparked interest in its potential role in oncology research.

As research continues to evolve, the applications of Flumeridone are expected to expand further. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug discovery platforms will likely enhance our ability to harness its therapeutic potential. Collaborative efforts between academia and industry are essential to translate these findings into tangible medical benefits for patients worldwide.

In conclusion, Flumeridone (CAS No. 75444-64-3) stands out as a versatile compound with significant implications for modern chemical and pharmaceutical research. Its unique properties and multifaceted applications make it a valuable asset in the quest for innovative treatments across various medical disciplines. As our understanding of its mechanisms of action continues to grow, so too will its potential to address some of the most pressing health challenges of our time.